Cas no 6500-91-0 (1-(2-chloro-3-methoxyphenyl)butan-1-ol)

1-(2-chloro-3-methoxyphenyl)butan-1-ol structure
6500-91-0 structure
Product Name:1-(2-chloro-3-methoxyphenyl)butan-1-ol
CAS No:6500-91-0
MF:C11H15ClO2
MW:214.688602685928
CID:2111198
Update Time:2023-11-19

1-(2-chloro-3-methoxyphenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloro-3-methoxyphenyl)butan-1-ol
    • CID 121218743
    • 2-Chloro-3-methoxy-α-propylbenzenemethanol
    • Benzenemethanol, 2-chloro-3-methoxy-α-propyl-
    • Inchi: 1S/C11H15ClO2/c1-3-5-9(13)8-6-4-7-10(14-2)11(8)12/h4,6-7,9,13H,3,5H2,1-2H3
    • InChI Key: ZTZYIRZLXQRFAN-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1C(CCC)O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Density: 1.133±0.06 g/cm3(Predicted)
  • Boiling Point: 308.1±32.0 °C(Predicted)
  • pka: 14.08±0.20(Predicted)
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